4-(Cyclopropylmethoxy)-3-methoxyphenol

• Molecular Formula: C11H14O3
• Molecular Weight: 194.23 g/mol
• IUPAC Name: 4-(cyclopropylmethoxy)-3-methoxyphenol
• InChI: InChI=1S/C11H14O3/c1-13-11-6-9(12)4-5-10(11)14-7-8-2-3-8/h4-6,8,12H,2-3,7H2,1H3
• InChI Key: VGYALAGZRMAZFE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)O)OCC2CC2

Description

4-(Cyclopropylmethoxy)-3-methoxyphenol is a phenolic derivative characterized by a cyclopropylmethoxy substituent at the para position (C4) and a methoxy group at the meta position (C3) on the benzene ring. This compound serves as a critical intermediate in organic synthesis, particularly in the preparation of complex natural products and pharmaceuticals. Its structural uniqueness arises from the cyclopropylmethoxy group, which introduces steric and electronic effects distinct from simpler alkyl or aryl ethers .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Cyclopropylmethoxy)-3-methoxyphenol typically involves the alkylation of 3-methoxyphenol with cyclopropylmethyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of 4-(Cyclopropylmethoxy)-3-methoxyphenol follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to maximize yield and purity, including the use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

4-(Cyclopropylmethoxy)-3-methoxyphenol undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The compound can be reduced to form cyclopropylmethoxy-3-methoxybenzene.

Substitution: Electrophilic aromatic substitution reactions can occur at the phenol ring.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) as a catalyst.

Substitution: Halogenation using bromine or chlorination using chlorine gas in the presence of a Lewis acid catalyst.

Major Products Formed

Oxidation: Formation of quinones.

Reduction: Formation of cyclopropylmethoxy-3-methoxybenzene.

Substitution: Formation of halogenated derivatives of 4-(Cyclopropylmethoxy)-3-methoxyphenol.

Scientific Research Applications

4-(Cyclopropylmethoxy)-3-methoxyphenol has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a potential therapeutic agent for various diseases due to its unique chemical structure.

Industry: Utilized in the development of advanced materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 4-(Cyclopropylmethoxy)-3-methoxyphenol involves its interaction with specific molecular targets and pathways. The compound can modulate enzyme activity, inhibit specific signaling pathways, and interact with cellular receptors. These interactions result in various biological effects, including anti-inflammatory and antimicrobial activities.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Observations:

• Synthetic Efficiency : High-yield syntheses (86–99%) are achieved for cyclopropylmethoxy derivatives using optimized protocols, such as NaBH₄ reduction () or palladium-catalyzed cross-couplings ().
• Positional Isomerism : Methyl 4-(cyclopropylmethoxy)-3-hydroxybenzoate () highlights the importance of substituent positioning; shifting the hydroxy and methoxy groups alters crystallographic properties and reactivity.

Physicochemical and Functional Properties

• Solubility and Acidity: Compounds like dihydroconiferyl alcohol (3-(4-hydroxy-3-methoxyphenyl)-propan-1-ol) exhibit slight water solubility and weak acidity due to phenolic -OH groups . In contrast, 4-(Cyclopropylmethoxy)-3-methoxyphenol’s lipophilic cyclopropyl group likely reduces aqueous solubility, enhancing membrane permeability in drug design.

Pharmacological and Industrial Relevance

• Pharmaceutical Intermediates : The (S)-betaxolol intermediate () underscores the role of cyclopropylmethoxy groups in β-blockers, where steric hindrance may improve receptor selectivity.
• Natural Product Synthesis: 4-(Cyclopropylmethoxy)-3-methoxyphenol derivatives are pivotal in synthesizing dihydrobenzofurans (e.g., compound 24, ), which mimic bioactive natural products.